Cas no 160256-75-7 (Z-Eda-Eda-Z)

• Product Name: Z-Eda-Eda-Z
• CAS No: 160256-75-7
• MF: C₂₀H₂₅N₃O₄
• MW: 371.430205106735
• MDL: MFCD01863761
• CID: 824935
• PubChem ID: 57647597
• Update Time: 2025-07-01

Z-Eda-Eda-Z Chemical and Physical Properties

Names and Identifiers

• DIBENZYL 2,2'-IMINOBIS(ETHYLCARBAMATE)
• benzyl N-[2-[2-(phenylmethoxycarbonylamino)ethylamino]ethyl]carbamate
• Dibenzyl 2,2-Iminobis(Ethylcarbamate)
• N,N''-Di-Z-diethylenetriamine
• Z-Eda-eda-z
• AmbotzZNN1048
• N,N''-dicarbobenzoxydiethylenetriamine
• N,N''-DI-BENZYLOXYCARBONYL-DIETHYLENETRIAMINE
• Dibenzyl (azanediylbis(ethane-2,1-diyl))dicarbamate
• N,N''-Di-Z-diethylenetriamine≥ 97% (HPLC)
• GS-5981
• N,N'-Di-benZyloxycarbonyl-diethylenetriamine
• bis(benzyloxycarbonylaminoethyl)-amine
• SY316812
• DIBENZYL 2,2/'-IMINOBIS(ETHYLCARBAMATE)
• DB-124559
• Bis[2-(benzyloxycarbonylamino)-ethyl]-amine
• N,N'-Di-Z-diethylenetriamine
• 2-(Cbz-amino)-1-[2-(Cbz-amino)ethylamino]ethane
• CS-0138207
• AKOS027250981
• SCHEMBL5019074
• N1-Cbz-N2-[2-(Cbz-amino)ethyl]ethane-1,2-diamine
• C20H25N3O4
• DTXSID30402452
• 160256-75-7
• 1,7-Bis(benzyloxycarbonyl)-1,4,7-triazaheptane
• benzyl n-{2-[(2-{[(benzyloxy)carbonyl]amino}ethyl)amino]ethyl}carbamate
• Dibenzyl(azanediylbis(ethane-2,1-diyl))dicarbamate
• J-009704
• DWPBEWIGNADCAX-UHFFFAOYSA-N
• 10-Oxa-2,5,8-triazaundecanoic acid, 9-oxo-11-phenyl-, phenylmethyl ester
• N,N'-Di-Z-diethylenetriamine, >=97.0% (HPLC)
• N,N-Di-Z-diethylenetriamine
• MFCD01863761
• H10602
• Z-Eda-Eda-Z

• MDL： MFCD01863761
• Inchi： 1S/C20H25N3O4/c24-19(26-15-17-7-3-1-4-8-17)22-13-11-21-12-14-23-20(25)27-16-18-9-5-2-6-10-18/h1-10,21H,11-16H2,(H,22,24)(H,23,25)
• InChI Key： DWPBEWIGNADCAX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCCNCCNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 371.18500
• Monoisotopic Mass: 371.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.177
• Melting Point: 70-74 °C
• Boiling Point: 581.8°C at 760 mmHg
• Flash Point: 305.6°C
• Refractive Index: 1.562
• PSA: 88.69000
• LogP: 3.60150

Z-Eda-Eda-Z Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335-H400
• Warning Statement： P261-P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 37/38-41-50
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R37/38
• Safety Term：S26-39-61

Additional information on Z-Eda-Eda-Z

Z-Eda-Eda-Z: A Comprehensive Overview

Z-Eda-Eda-Z, also known by its CAS number 160256-75-7, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified as a coordination polymer, which means it consists of metal ions connected by organic ligands. The name "Z-Eda-Eda-Z" refers to the specific structure of the ligand used in this compound, where "Eda" stands for ethylenediamine (en), a bidentate ligand commonly used in coordination chemistry.

The structure of Z-Eda-Eda-Z is characterized by a one-dimensional chain of metal ions linked by ethylenediamine ligands. This arrangement gives the compound its distinctive properties, including high thermal stability and magnetic behavior. Recent studies have shown that Z-Eda-Eda-Z exhibits interesting magnetic properties, making it a candidate for applications in spintronics and magnetic storage devices. Additionally, the compound's ability to form stable coordination polymers makes it a promising material for use in catalysis and gas adsorption.

One of the most recent advancements in the study of Z-Eda-Eda-Z involves its application in drug delivery systems. Researchers have found that the compound can be modified to encapsulate pharmaceutical molecules, providing a controlled-release mechanism. This development has significant implications for the medical field, particularly in the treatment of chronic diseases where sustained drug delivery is crucial.

Another area where Z-Eda-Eda-Z has shown potential is in environmental science. The compound's ability to adsorb heavy metals from contaminated water has been extensively studied. Recent experiments have demonstrated that Z-Eda-Eda-Z can effectively remove lead and cadmium ions from aqueous solutions, offering a cost-effective solution for water purification.

In terms of synthesis, Z-Eda-Eda-Z is typically prepared through a hydrothermal method involving the reaction of metal salts with ethylenediamine under specific pH and temperature conditions. The synthesis process is relatively straightforward and can be scaled up for industrial production. However, optimizing the reaction conditions to achieve high yields and purity remains an active area of research.

The study of Z-Eda-Eda-Z has also led to new insights into the field of materials science. By modifying the ligand structure or incorporating different metal ions, researchers have been able to create derivatives of Z-Eda-Eda-Z with tailored properties. For example, replacing ethylenediamine with other bidentate ligands has resulted in compounds with enhanced mechanical strength or improved electrical conductivity.

Looking ahead, Z-Eda-Eda-Z holds immense potential for further exploration and application. Its unique combination of structural stability, magnetic properties, and environmental adaptability makes it a versatile material with applications across multiple disciplines. As research continues to uncover new aspects of this compound, it is likely that Z-CAS 160256757 will play an increasingly important role in both academic and industrial settings.